methyl 2-[3-[(E)-[(2-quinolin-8-yloxyacetyl)hydrazinylidene]methyl]indol-1-yl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[3-[[[1-oxo-2-(8-quinolinyloxy)ethyl]hydrazinylidene]methyl]-1-indolyl]acetic acid methyl ester is an alpha-amino acid ester.
Scientific Research Applications
Synthesis and Characterization
- Saeed et al. (2014) synthesized a series of compounds including methyl 2-(quinolin-8-yloxy) acetate, which was then condensed with hydrazine hydrate to afford carbohydrazide derivatives. These compounds were further developed into N-(aryl)-5-((quinolin-8-yloxy)methyl)-1,3,4-oxa/thiadiazol-2-amines and 4-aryl-5-((quinolin-8-yloxy)methyl)-2H-1,2,4-triazole-3(4H)-thiones, characterized by spectroscopic techniques and elemental analyses (Saeed, Abbas, Ibrar, & Bolte, 2014).
Antimicrobial Activity
- Holla et al. (2006) explored derivatives of quinoline, including those involving reactions with ethoxymethylenemalononitrile, and assessed their antibacterial and antifungal activity. This study indicates the potential application of these derivatives in antimicrobial treatments (Holla, Mahalinga, Karthikeyan, Akberali, & Shetty, 2006).
Anti-Inflammatory and Antimicrobial Properties
- Alam et al. (2011) synthesized a series of novel compounds including 2-[4-aryl-5-{(quinolin-8-yloxy)methyl}-4H-1,2,4-triazol-3-ylthio]-1-arylethanones, which were screened for their anti-inflammatory, analgesic, ulcerogenic, and antimicrobial activities. Some of these compounds showed moderate to significant inhibition of bacterial and fungal growth, suggesting potential medical applications (Alam et al., 2011).
Synthesis and Structural Interpretation
- Munir et al. (2021) described the synthesis of N’-(benzylidene)-2-(6-methyl-1H-pyrazolo[3,4-b]quinolin-1-yl)acetohydrazides, providing insights into the structural aspects of these compounds. This research can contribute to understanding the chemical properties and potential applications of similar quinoline-based compounds (Munir, Javid, Zia-ur-Rehman, Zaheer, Huma, Roohi, & Athar, 2021).
Properties
Molecular Formula |
C23H20N4O4 |
---|---|
Molecular Weight |
416.4 g/mol |
IUPAC Name |
methyl 2-[3-[(E)-[(2-quinolin-8-yloxyacetyl)hydrazinylidene]methyl]indol-1-yl]acetate |
InChI |
InChI=1S/C23H20N4O4/c1-30-22(29)14-27-13-17(18-8-2-3-9-19(18)27)12-25-26-21(28)15-31-20-10-4-6-16-7-5-11-24-23(16)20/h2-13H,14-15H2,1H3,(H,26,28)/b25-12+ |
InChI Key |
YMWPUFARMXBPQC-BRJLIKDPSA-N |
Isomeric SMILES |
COC(=O)CN1C=C(C2=CC=CC=C21)/C=N/NC(=O)COC3=CC=CC4=C3N=CC=C4 |
SMILES |
COC(=O)CN1C=C(C2=CC=CC=C21)C=NNC(=O)COC3=CC=CC4=C3N=CC=C4 |
Canonical SMILES |
COC(=O)CN1C=C(C2=CC=CC=C21)C=NNC(=O)COC3=CC=CC4=C3N=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.